(2E)-3-(4-fluorophenyl)but-2-enoic acid
Overview
Description
(2E)-3-(4-Fluorophenyl)but-2-enoic acid, also known as 4-fluorobut-2-enoic acid, is an organic compound with a molecular formula of C7H6FO2. It is a colorless solid that is soluble in water and polar organic solvents. It has a wide range of applications in various scientific fields, including biochemistry, pharmacology, and materials science.
Scientific Research Applications
4-Fluorobut-2-enoic acid has been used in various areas of scientific research, including biochemistry, pharmacology, and materials science. It has been used as a reagent in the synthesis of various compounds, such as 4-fluoro-2-methylbut-2-enoic acid and 4-fluoro-3-methylbut-2-enoic acid, which are used in the synthesis of biologically active compounds. It has also been used as a building block in the synthesis of polymers and other materials.
Mechanism of Action
The mechanism of action of (2E)-3-(4-fluorophenyl)but-2-enoic acid2-enoic acid is not well understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Inhibition of these enzymes can lead to decreased inflammation and pain, which is why (2E)-3-(4-fluorophenyl)but-2-enoic acid2-enoic acid is being studied as a potential therapeutic agent for the treatment of inflammatory diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2E)-3-(4-fluorophenyl)but-2-enoic acid2-enoic acid are still being studied. However, it has been shown to inhibit the activity of certain enzymes, such as COX-2 and 5-LOX, which can lead to decreased inflammation and pain. In addition, (2E)-3-(4-fluorophenyl)but-2-enoic acid2-enoic acid has been shown to have antioxidant properties, which can help protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
The main advantage of using (2E)-3-(4-fluorophenyl)but-2-enoic acid2-enoic acid in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and is stable in a wide range of conditions. However, it can be toxic in high concentrations and can cause irritation to the skin, eyes, and respiratory tract. Therefore, it is important to handle it with care and use protective equipment when working with it.
Future Directions
The potential applications of (2E)-3-(4-fluorophenyl)but-2-enoic acid2-enoic acid are still being explored. One area of research is its use as an inhibitor of COX-2 and 5-LOX, which could lead to new treatments for inflammatory diseases. In addition, its antioxidant properties could be explored further, as it could potentially be used to protect cells from damage caused by free radicals. Finally, its use in the synthesis of polymers and other materials could be investigated, as this could lead to the development of new materials with improved properties.
Synthesis Methods
The synthesis of (2E)-3-(4-fluorophenyl)but-2-enoic acid2-enoic acid can be accomplished through several methods. The most common route is the reaction of 4-fluorobenzaldehyde with 2-bromobutane in the presence of a base, such as potassium carbonate or sodium hydroxide. This reaction yields a mixture of the desired product and the corresponding α-bromo acid, which can be separated by column chromatography. Another method involves the reaction of 4-fluorobenzaldehyde with ethylmagnesium bromide, followed by acidification to yield the desired product.
properties
CAS RN |
295329-89-4 |
|---|---|
Product Name |
(2E)-3-(4-fluorophenyl)but-2-enoic acid |
Molecular Formula |
C10H9FO2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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